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Compound of Interest

Compound Name: 1-ethyl-4-iodo-5-nitro-1H-pyrazole

CAS No.: 1354705-16-0

Cat. No.: B3235693

Get Quote

A Comparative Guide to N-Ethylation: Ethyl
Iodide vs. Diethyl Sulfate
For researchers, medicinal chemists, and process development professionals, the selection of

an appropriate ethylating agent is a critical decision that profoundly impacts reaction efficiency,

yield, and safety. This guide provides an in-depth, objective comparison of two stalwart

reagents in the chemist's toolkit: ethyl iodide (EtI) and diethyl sulfate (DES). By examining the

mechanistic nuances, practical applications, and safety considerations of each, we aim to

equip scientists with the field-proven insights necessary to make informed decisions for their

specific synthetic challenges.

Mechanistic Underpinnings: A Tale of Two
Electrophiles
The N-ethylation of amines with both ethyl iodide and diethyl sulfate proceeds via a bimolecular

nucleophilic substitution (SN2) mechanism. In this concerted, single-step process, the lone pair

of the amine's nitrogen atom attacks the electrophilic ethyl carbon, simultaneously displacing
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the leaving group.[1][2] The efficiency of this reaction is governed by several key factors,

including the nature of the leaving group, the nucleophilicity of the amine, and steric hindrance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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